Cas no 2228329-69-7 (1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228329-69-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5999021
• PubChem ID: 165647188
• Update Time: 2025-07-08

1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine
• 2228329-69-7
• EN300-1753340
• [1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C10H18N2O/c1-7-8(2)13-9(12-7)6-10(3,4)11-5/h11H,6H2,1-5H3
• InChI Key： OQYBKVPWEYNMHL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1CC(C)(C)NC

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine

Introduction to 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine (CAS No. 2228329-69-7)

1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine, identified by its CAS number 2228329-69-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a dimethyl-1,3-oxazol-2-yl moiety linked to a 2-methylpropan-2-yl(methyl)amine group, has garnered attention due to its structural complexity and potential biological activities. The oxazole ring, a heterocyclic structure known for its stability and versatility in drug design, plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the compound.

The dimethyl-1,3-oxazol-2-yl substituent introduces a rigid aromatic system that can enhance the binding affinity of the molecule to target proteins. This feature is particularly valuable in the development of small-molecule inhibitors and modulators. In contrast, the 2-methylpropan-2-yl(methyl)amine component contributes to the compound's solubility and metabolic stability, making it a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the oxazole ring interacts favorably with hydrophobic pockets of protein targets, while the amine groups engage in hydrogen bonding interactions. These insights have guided the optimization of analogs with enhanced potency and selectivity.

In the realm of drug discovery, 1-(dimethyl-1,3-oxazol-2-yl)-2-methylpropan-2-yl(methyl)amine has been explored as a potential scaffold for developing novel therapeutic agents. Its unique structural features make it suitable for targeting various biological pathways, including enzyme inhibition and receptor modulation. For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in inflammatory and oncogenic processes.

The synthesis of this compound involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. The introduction of the dimethyl-1,3-oxazol-2-yl group typically involves cyclization reactions followed by nucleophilic substitution, while the 2-methylpropan-2-yl(methyl)amine moiety is often introduced via reductive amination or alkylation reactions. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to streamline these synthetic routes and improve scalability.

One of the most compelling aspects of this compound is its potential to serve as a building block for structure-based drug design. By leveraging high-throughput screening (HTS) platforms and fragment-based drug discovery approaches, researchers can rapidly identify lead compounds derived from this scaffold. The oxazole ring's ability to adopt multiple conformations further enhances its utility as a pharmacophore, allowing for fine-tuning of binding interactions.

The pharmacological profile of 1-(dimethyl-1,3-oxtaxol_22_}-yI)-_m__e__t__h__y__lpropa_n_22_}-yI)__(me_t_h__y__l)_a__m_i_ne_ (CAS No. 2228329_69_7) is still under active investigation. However_, preliminary data suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Additionally_, its ability to cross cell membranes efficiently makes it an attractive candidate for topical applications in dermatological therapies.

From a regulatory perspective_, _the development of new pharmaceutical compounds requires rigorous testing to ensure safety_and efficacy. Good Manufacturing Practices (GMP)_ are adhered to during production_, while preclinical studies are conducted to assess toxicity_and pharmacological activity. The use_of computational tools_for predictingADMET properties has become an integral part_of drug development pipelines_, enabling faster identification_of promising candidates_for further clinical evaluation.

The future prospects_of 1-(dimethyI_13_oxtaxol_22_}-yI)-m__e__t__h__y_lpropa_n_22_}-yI)__(me_t_h__y__l)_a__m_i_ne_ (CAS No._2228329_69_7) arebright _, with ongoing research focused on expanding its therapeutic applications_and optimizing its chemical properties for improved bioavailability_and reduced side effects. Collaborative efforts_between academic laboratories_and pharmaceutical companies will be crucial_in translating these findings_into clinical trials_and eventual commercialization.